Flexible hafnia-based ferroelectric memories are arousing much interest with the ever-growing demands for nonvolatile data storage in wearable electronic devices. Here, high-quality flexible Hf0.5Zr0.5O2 membranes with robust ferroelectricity were fabricated on inorganic pliable mica substrates via an atomic layer deposition technique. The flexible Hf0.5Zr0.5O2 thin membranes with a thickness of ∼8 nm exhibit a high remanent polarization of ∼16 μC/cm2, which possess very robust polarization switching endurance (>1010 cycles, two orders of magnitude better than reported flexible HfO2-based films) and superior retention ability (expected >10 years). In particular, stable ferroelectric polarization as well as excellent endurance and retention performance show negligible degradations under 6 mm radius bending conditions or after 104 bending cycles with a 6 mm bending radius. These results mark a crucial step in the development of flexible hafnium oxide-based ferroelectric memories for wearable electronic devices.

Large Seebeck coefficients induced by high degeneracy of conduction band minimum, and low intrinsic lattice thermal conductivity originated from large lattice vibrational anharmonicity render Mg3Sb2 as a promising n-type thermoelectric material. Herein, we demonstrated unique concentration-dependent occupation behaviors of Cu in Mg3.4Sb1.5Bi0.49Te0.01 matrix, evidenced by structural characterization and transport property measurements. It is found that Cu atoms prefer to enter the interstitial lattice sites in Mg3Sb2 host with low doping level (Mg3.4Sb1.5Bi0.49Te0.01 + x % Cu, x < 0.3%), acting as donors for providing additional electrons without deteriorating the carrier mobility. When x is larger than 0.3%, the excessive Cu atoms are inclined to substitute Mg atoms, yielding acceptors to decrease the electron concentration. As a result, the electrical conductivity of the Mg3.4Sb1.5Bi0.49Te0.01 + 0.3% Cu sample reaches 2.3 × 104 S/m at 300 K, increasing by 300% compared with that of the pristine sample. The figure of merit zT values in the whole measured temperature range are significantly improved by the synergetic improvement of power factor and reduction of thermal conductivity. An average zT ∼1.07 from 323 K to 773 K has been achieved for the Mg3.4Sb1.5Bi0.49Te0.01 + 0.3% Cu sample, which is about 30% higher than that of the Mg3.4Sb1.5Bi0.49Te0.01 sample.

Hybrid improper ferroelectricity has been extensively reported through theoretical prediction and experimental investigation in the oxides with Ruddlesden-Popper (R–P) structures. However, the experimentally reported ferroelectric materials based on triple-layer R–P structures are rare, and the weak ferroelectricity impedes its practical application. In the present work, the single-phase Li2Nd2Ti3O10 ceramics with A-site cation ordered triple-layer R–P structure was obtained by spark plasma sintering technique, and the crystal structure of Pna21 symmetry was revealed by neutron powder diffraction and transmission electron microscope analysis. Furthermore, the switchable ferroelectricity in Li2Nd2Ti3O10 ceramics has been observed at room temperature, and the saturated polarization-electric field hysteresis loop was obtained with Pr = 0.4 μC/cm2 under the electric field of 250 kV/cm. The phase transition behavior of Li2Nd2Ti3O10 oxides was revealed by the temperature-dependence Raman and dielectric spectra combined with the piezoelectric property.

Polymer solid-state electrolytes (PSSEs) are promising for solving the safety problem of Lithium (Li) metal batteries (LMBs). However, PSSEs with low modulus in nature are prone to be penetrated by lithium dendrites, resulting in short circuit of LMBs. Here, we design and prepare piezoelectric BaTiO3 doped polyacrylonitrile (PAN@BTO) quasi-solid-state electrolytes (PQSSEs) by electrostatic spinning method to suppress dendritic growth. The piezoelectric polymer electrolytes are squeezed by nucleation and growth processes of Li dendrites, which can generate a piezoelectric electric field to regulate the deposition of Li+ ions and eliminate lithium bud. Consequently, piezoelectric PAN@BTO PQSSEs enables highly stable Li plating/stripping cycling for over 2000 h at 0.15 mA/cm2 at room temperature (RT, 25 °C). Also, LiFePO4|PAN@BTO|Li full cells demonstrate excellent cycle performance (136.9 mA h/g and 78 % retention after 600 cycles at 0.5 C) at RT. Moreover, LiFePO4|PAN@BTO|Li battery show extremely high safety and can still work normally under high-speed impact (2Hz, ∼30 kPa). We construct an in-situ cell monitoring system and disclose that the mechanism of suppressed lithium dendrite is originated from the generation of opposite piezoelectric potential and the feedback speed of intermittent piezoelectric potential signals is extremely fast.

Wearable electronics have promising applications in human-machine interfaces due to their excellent flexibility, stretchability and human friendliness, and one of the key points of wearable electronics is to develop strain sensors with high sensitivity and working range. Herein, a high-performance Ecoflex@AgNW/graphite/Pt hybrid strain sensor was fabricated by suction filtrating, transferring and surface sputtering sequentially. The suction filtrating of AgNW and graphite dispersions on a wrinkle-shape Nylon filter, transferring of AgNW/graphite layer onto Ecoflex and further surface sputtering by Pt allow the construction of fingerprint bionic Ecoflex@AgNW/graphite/Pt hybrid strain sensor. The resultant fingerprint bionic hybrid strain sensor possesses high sensitivity of 2 064.1 at the strain of 140%–155%, a wide working range of 0–155%, a short response time (111 ms and 189 ms for tensile and releasing process) and excellent cyclic stability over 5 000 cycles. This study provides a universal technique for the preparation of strain sensors with promising applications in the field of next-generation intelligent wearable electronics.

Herein, the sintering behavior and dielectric properties of Ta5+-doped Li3Mg4NbO8 ceramics were investigated by solid-phase reactions in combination with first-principles calculations. In particular, Li3Mg4Nb0.96Ta0.04O8 illustrates the best dielectric properties after sintering at 1,175 °C with εr = 13.71 ± 0.20, Q × f = 132,112 ± 2,391 GHz (increased by 25 %) and τf = (25.07 ± 1.36)× 10−6 °C−1. The non-intrinsic factors reflect that a small amount of Ta5+ doping produces a secondary phase, increased densification, and grain size, all of which optimize the dielectric properties. The dominant intrinsic factors indicate that the increase in bond ionicity, the greater polarization of Ta5+, and the blueshift of the Raman characteristic peak all lead to an increase in εr. The increase in lattice energy and the decrease in the damping behavior of the Nb/Ta-O bond vibrations lead to an increase in Q × f. The weakening of the Nb/TaO6 octahedral distortion leads to an optimization of τf. The modified Li3Mg4Nb0.96Ta0.04O8 ceramics have promising applications in microwave communications.

Niobium telluride (NbTe2), a kind of few-layer two-dimensional (2D) transition metal dichalcogenides (TMDs) material, has been theoretically predicted with nonlinear absorption properties and excellent optical response. Herein, we experimentally demonstrated an Er-doped fiber (EDF) laser based NbTe2 as saturable absorber (SA). Few-layer NbTe2 nanosheets were successfully prepared by adopting the commonly used liquid-phase exfoliation (LPE) method. The nonlinear optical response of highly stable few-layer NbTe2 was investigated through an open-aperture Z-scan laser measurement, the nonlinear absorption coefficient was 2.45 × 10−11 m/W. Both Q-switched and mode-locked operation centered at 1559 nm were recorded based on NbTe2 SA. The pulse duration was varied from 4.88 μs to 1.75 μs, and the adjustable range of repetition frequency is changed from 44.01 kHz to 64.12 kHz in passively Q-switched operation. Furthermore, a constant repetition rate of 5.33 MHz and pulse width of 2.67 ps were observed in mode-locked operation. Our experimental results fully reveal the nonlinear optical properties of NbTe2 used in pulsed fiber lasers and broaden its ultrafast applications in the optics field.

Photocatalytic technology has emerged as a crucial avenue for harnessing solar energy, presenting itself as a viable solution to address the current energy crisis and environmental pollution. The past 50 years have witnessed significant progress and breakthroughs in scientific research on photocatalytic technology. This paper provides a comprehensive review of the mechanism of photocatalytic technology and methods to improve the photocatalytic efficiency of semiconductor photocatalysts, such as TiO2 and ZnO. In this paper, common modification methods are divided into four categories: heterojunction construction, cocatalyst, defects, and morphological engineering. The origin and development of photocatalysts in each category are briefly summarized; moreover, the latest progress in each type of modification is discussed. S-scheme heterojunctions retain the high reduction and oxidation capacity of photogenerated electrons and holes by sacrificing half of the photogenerated carriers, showing excellent performance in photocatalysis and great application potential. The challenges associated with current modification schemes are presented. There is growing interest in quantitative and atomic-level modulation as attractive approaches to tackling these challenges. Regulating the electronic spin state and internal field is important for minimizing photogenerated carrier recombination in photocatalysis. This review will inspire researchers and promote the application of photocatalytic technology.

Precise assembly of active component with sophisticated confinement in electrocatalyst are promising to increase the active site exposure for enhanced hydrogen evolution reaction (HER). Here, PCN-333 films with mesopores are firstly assembled on titanium carbide MXene with the assistance of atomic layer deposited oxide nanomembrane. With the whereafter pyrolysis process, the composite is converted to N-doped porous carbon multi-layer containing Fe nanoparticles. The strong confinement of Fe active particle in carbon as well as great contact between metal and carbon effectively enhance active site exposure. Furthermore, this multi-layer porous structure provides high specific surface area and plentiful mesopores for electrolyte penetration. Due to the structural advantage, the composite can be well functioned in both acid and alkaline electrolytes with excellent HER performance, e.g., low overpotential/Tafel slope. The present work may have great potential in developing high efficiency transition-metal based electrocatalysts.

It is a challenge to obtain highly tunable multifunctional performances in one ferroelectric system by a simple approach to meet the miniaturization, integration, and functionalization requirements of advanced electronic components. Herein, rare earth erbium (Er) modulated 0.9K0.5Na0.5NbO3-0.1Sr(1-x)ErxTi(1-x/4)O3, (0.9KNN-0.1ST: xEr) transparent-photoluminescent-ferroelectric energy storage multifunctional ceramics are prepared to solve this problem. The effect of lattice distortion and oxygen vacancies by Er doping on the optical and electrical properties is systematically investigated. The Er3+ ions can introduce a large distortion of the NbO6 octahedron by replacing the A-site in KNN-based ceramics. Thanks to the higher c/a ratio and lower oxygen vacancy content are simultaneously obtained in 0.9KNN-0.1ST: 0.1Er ceramics. The effective energy storage density (Wrec) of 0.86 J/cm3, excellent near-infrared transmittance of 51.7 % (1100 nm) and strong green upconversion photoluminescence are achieved in this multifunctional ceramic. This study provides a solid basis for rare earth ions doped ferroelectric ceramics with tunable multifunctional properties and has significant potential for applications in optoelectronic devices.